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Cat. No.: B3026111

Get Quote

Application Note: AN-LIP-190
Precision Quantitation of Diacylglycerols (DAGs) in
High-Throughput Lipid Profiling Using
Dinonadecanoin
Abstract
Diacylglycerols (DAGs) are critical metabolic intermediates and secondary messengers in lipid

signaling. However, their quantitation in high-throughput workflows is often compromised by

isobaric overlap with triacylglycerols (TAGs) and in-source fragmentation. This guide details the

protocol for utilizing 1,3-Dinonadecanoin (DG 19:0/19:0) as a robust Internal Standard (IS).

Unlike deuterated standards, which can be cost-prohibitive for large-scale screening, this odd-

chain lipid offers a distinct mass signature absent in mammalian biological matrices, ensuring

precise normalization of extraction efficiency and ionization suppression in LC-MS/MS

workflows.
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In high-throughput lipidomics, the "Matrix Effect" is the primary adversary. Co-eluting

phospholipids can suppress the ionization of neutral lipids like DAGs. Furthermore, DAGs are

prone to isomerization (1,2-DAG to 1,3-DAG) during extraction.

Why Dinonadecanoin (DG 19:0/19:0)?

Biological Silence: Mammalian tissues predominantly synthesize even-chain fatty acids

(C16, C18). The C19:0 chains in Dinonadecanoin render it biologically "silent," preventing

interference with endogenous analytes [1].

Structural Stability: Commercially available Dinonadecanoin is typically the 1,3-isomer.

While biologically active DAGs are often 1,2-isomers, the 1,3-isomer is thermodynamically

more stable, making it an ideal standard for total DAG quantification as it resists degradation

during the extraction process [2].

Cost-Efficiency: For high-throughput screens (e.g., >1000 samples), odd-chain standards

provide a cost-effective alternative to isotopically labeled (deuterated) standards without

sacrificing ionization similarity.

Technical Specifications
Property Specification

Systematic Name 1,3-Dinonadecanoyl-rac-glycerol

Abbreviation DG(19:0/0:0/19:[1][2][3][4]0)

Molecular Formula C₄₁H₈₀O₅

Exact Mass 652.6006 Da

Precursor Ion [M+NH₄]⁺ 670.6344 m/z (approx.)

Solubility Chloroform, Toluene, Ethanol (Warm)

Storage -20°C (Powder), -80°C (Solution)

Experimental Protocol
Phase 1: Internal Standard (IS) Preparation
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Critical Step: Accurate IS preparation is the foundation of quantitative lipidomics.

Primary Stock (1 mM): Dissolve 1 mg of 1,3-Dinonadecanoin in 1.53 mL of

Chloroform:Methanol (1:1 v/v). Vortex for 30 seconds.

Working Solution (10 µM): Dilute the Primary Stock 1:100 into Methanol.

Scientist’s Note: Store in glass vials with Teflon-lined caps. Avoid plasticware to prevent

polymer leaching (e.g., polyethylene glycols) which suppresses lipid signals.

Phase 2: High-Throughput Extraction (Modified Matyash
Method)
We utilize the Methyl tert-butyl ether (MTBE) method [3]. Unlike the traditional Folch method,

the MTBE protocol places the lipid-rich organic phase on top, enabling automated liquid

handling robots to aspirate without disturbing the protein pellet.

Workflow Diagram (Graphviz):
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Caption: Modified Matyash extraction workflow optimized for automated liquid handling,

ensuring Dinonadecanoin is equilibrated with the sample matrix prior to phase separation.

Phase 3: LC-MS/MS Acquisition Parameters
Diacylglycerols are best analyzed in Positive Ion Mode (ESI+) using Ammonium Acetate to

drive the formation of [M+NH₄]⁺ adducts.

Chromatography:

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Acetate.

Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Acetate.

MRM Transitions (Multiple Reaction Monitoring): For Dinonadecanoin, the transition monitors

the neutral loss of the fatty acid chain or the formation of the monoacylglycerol fragment.

Analyte
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (CE)

Dwell Time

DG 19:0/19:0 IS 670.6 [M+NH₄]⁺ 373.3 [R-MG]⁺ 25 eV 20 ms

Endogenous

DAGs
[M+NH₄]⁺ [M-FA+H]⁺

Optimized per

species
10 ms

Note: The Q3 mass of 373.3 corresponds to the Monoacylglycerol (19:0) fragment ion (Glycerol

+ FA 19:0 - H2O + H).

Data Analysis & Normalization Logic
To calculate the absolute concentration of endogenous DAG species (

), use the following self-validating equation. This formula assumes the IS corrects for both
extraction loss and ionization suppression, provided the IS and analyte co-elute or elute in the
same mobile phase composition window.

Where:
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= Integrated peak area of the endogenous lipid.

= Integrated peak area of Dinonadecanoin.

= Concentration of Dinonadecanoin spiked into the sample.

= Response Factor (Ideally 1.0 for structurally similar lipids, but can be empirically
determined).

Troubleshooting & Causality
Issue Probable Cause Corrective Action

Low IS Recovery
Incomplete phase separation

or plastic binding.

Ensure vigorous vortexing

before centrifugation. Switch to

glass inserts.

IS Peak Splitting Isomerization (1,3 vs 1,2 shift).

Keep samples at 4°C. Avoid

acidic modifiers in Mobile

Phase if possible.

Signal Saturation Concentration too high.

Dinonadecanoin ionizes

efficiently. If peak tops are flat,

dilute the IS working solution

to 1 µM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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